Cas no 3306-06-7 (1,3-Propanediol,2-amino-1-phenyl-)
3306-06-7 structure
Product Name:1,3-Propanediol,2-amino-1-phenyl-
CAS No:3306-06-7
MF:C9H13NO2
MW:167.205022573471
CID:308514
PubChem ID:102971
Update Time:2025-04-19
1,3-Propanediol,2-amino-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-amino-1-phenyl-
- 1S,2S-(+)-2-Amino-1-phenylpropane-1,3-diol
- 2-amino-1-phenylpropane-1,3-diol
- (1r,2r)-2-amino-1-phenyl-1,3-propanediol
- 9-Azabicyclo[3.3.1]nonan-3-one, 9-ethyl-
- FT-0604539
- SY107376
- 3306-06-7
- 55057-81-3
- threo-(+/-)-2-Amino-1-phenyl-1,3-propanediol
- EN300-366455
- NS00088933
- W-203077
- SCHEMBL605463
- AKOS009157655
- 2-AMINO-1-PHENYL-1,3-PROPANEDIOL
- NS00084148
- FT-0774498
- FT-0604563
- EINECS 221-985-5
-
- Inchi: 1S/C9H13NO2/c10-8(6-11)9(12)7-4-2-1-3-5-7/h1-5,8-9,11-12H,6,10H2
- InChI Key: JUCGVCVPNPBJIG-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)C(CO)N
Computed Properties
- Exact Mass: 167.095
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.2
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Density: 1.206
- Boiling Point: 360.6°Cat760mmHg
- Flash Point: 171.9°C
- Refractive Index: 1.593
1,3-Propanediol,2-amino-1-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | S6155049-1g |
3306-06-7 | AldrichCPR | 1g |
RMB 778.71 | 2025-02-21 | ||
| Enamine | EN300-366455-0.05g |
2-amino-1-phenylpropane-1,3-diol |
3306-06-7 | 95.0% | 0.05g |
$719.0 | 2025-03-18 | |
| Enamine | EN300-366455-0.1g |
2-amino-1-phenylpropane-1,3-diol |
3306-06-7 | 95.0% | 0.1g |
$755.0 | 2025-03-18 | |
| Enamine | EN300-366455-0.25g |
2-amino-1-phenylpropane-1,3-diol |
3306-06-7 | 95.0% | 0.25g |
$789.0 | 2025-03-18 | |
| Enamine | EN300-366455-0.5g |
2-amino-1-phenylpropane-1,3-diol |
3306-06-7 | 95.0% | 0.5g |
$823.0 | 2025-03-18 | |
| Enamine | EN300-366455-1.0g |
2-amino-1-phenylpropane-1,3-diol |
3306-06-7 | 95.0% | 1.0g |
$857.0 | 2025-03-18 | |
| Enamine | EN300-366455-2.5g |
2-amino-1-phenylpropane-1,3-diol |
3306-06-7 | 95.0% | 2.5g |
$1680.0 | 2025-03-18 | |
| Enamine | EN300-366455-5.0g |
2-amino-1-phenylpropane-1,3-diol |
3306-06-7 | 95.0% | 5.0g |
$2485.0 | 2025-03-18 | |
| Enamine | EN300-366455-10.0g |
2-amino-1-phenylpropane-1,3-diol |
3306-06-7 | 95.0% | 10.0g |
$3683.0 | 2025-03-18 |
1,3-Propanediol,2-amino-1-phenyl- Related Literature
-
1. Diastereoselective conversion of sulfides into sulfoxides. 1,5- and 1,6-asymmetric inductionJustin F. Bower,Christopher J. Martin,David J. Rawson,Alexandra M. Z. Slawin,Jonathan M. J. Williams J. Chem. Soc. Perkin Trans. 1 1996 333
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